Cas no 1858871-98-3 (3-Acetamido-5-(methoxymethyl)benzoic acid)

• Product Name: 3-Acetamido-5-(methoxymethyl)benzoic acid
• CAS No: 1858871-98-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6011710
• PubChem ID: 121636678
• Update Time: 2025-09-28

3-Acetamido-5-(methoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026773398
• EN300-12131614
• 1858871-98-3
• 3-acetamido-5-(methoxymethyl)benzoic acid
• 3-Acetamido-5-(methoxymethyl)benzoic acid

• Inchi： 1S/C11H13NO4/c1-7(13)12-10-4-8(6-16-2)3-9(5-10)11(14)15/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： UFPASYCFHSPJRC-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C(=O)O)C=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Acetamido-5-(methoxymethyl)benzoic acid

Comprehensive Overview of 3-Acetamido-5-(methoxymethyl)benzoic acid (CAS No. 1858871-98-3)

3-Acetamido-5-(methoxymethyl)benzoic acid (CAS No. 1858871-98-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its acetamido and methoxymethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its role in drug development, particularly in the design of small-molecule inhibitors and bioconjugates.

The growing demand for high-purity intermediates like 3-Acetamido-5-(methoxymethyl)benzoic acid is driven by advancements in precision medicine and targeted therapy. With the rise of AI-driven drug discovery, compounds such as this are being screened for their potential to modulate biological pathways. Its benzoic acid backbone, combined with the methoxymethyl substituent, offers a balance of hydrophilicity and lipophilicity, making it a candidate for optimizing drug solubility and bioavailability.

In the context of green chemistry, 3-Acetamido-5-(methoxymethyl)benzoic acid is also being explored for its compatibility with sustainable synthesis methods. Laboratories are investigating catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly manufacturing practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in proteomics research. Its structural features make it a plausible building block for peptide mimetics and enzyme substrates. As the scientific community delves deeper into post-translational modifications, derivatives of 3-Acetamido-5-(methoxymethyl)benzoic acid could play a pivotal role in understanding protein function and interaction networks.

From a commercial perspective, the compound's CAS No. 1858871-98-3 is often queried in databases by procurement specialists seeking high-quality reference standards. Suppliers emphasize its analytical-grade purity, which is critical for HPLC and LC-MS applications. The compound's stability under standard storage conditions further enhances its utility in long-term research projects.

In summary, 3-Acetamido-5-(methoxymethyl)benzoic acid represents a convergence of pharmaceutical innovation, sustainable chemistry, and cutting-edge research. Its multifaceted applications underscore its importance in both academic and industrial settings, making it a compound worth watching in the evolving landscape of chemical sciences.